

A Comparative Guide to TRPC5 Inhibition: A Detailed Analysis of AC1903

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Trpc5-IN-4*

Cat. No.: *B12407292*

[Get Quote](#)

Introduction

Transient Receptor Potential Canonical 5 (TRPC5) channels are non-selective cation channels that have emerged as significant therapeutic targets for a variety of conditions, including chronic kidney disease, anxiety, and depression.^{[1][2][3]} The development of small molecule inhibitors for TRPC5 is an active area of research. This guide provides a detailed comparison of two such inhibitors, **Trpc5-IN-4** and AC1903, for researchers, scientists, and drug development professionals.

Initial Search and Compound Availability

An extensive search of publicly available scientific literature and chemical databases for "**Trpc5-IN-4**" did not yield any specific information regarding its chemical structure, mechanism of action, or biological activity. It is possible that this is an internal compound designation not yet in the public domain or a misnomer. Consequently, this guide will provide a comprehensive overview of the well-characterized TRPC5 inhibitor, AC1903, and will serve as a detailed reference for its use in TRPC5 inhibition studies.

AC1903: A Small Molecule Inhibitor of TRPC5

AC1903 is a small molecule that has been identified as an inhibitor of the TRPC5 ion channel. [4] It has been investigated for its potential therapeutic effects, particularly in the context of kidney diseases.[4]

Mechanism of Action

AC1903 is a member of the benzimidazole class of TRPC5 inhibitors.[1][3] TRPC5 channels are implicated in calcium signaling pathways that can contribute to cellular dysfunction in certain disease states.[1][2] In podocytes, specialized cells in the kidney, activation of the Rac1 signaling pathway leads to the insertion of TRPC5 channels into the cell membrane.[5] The subsequent influx of calcium through these channels can lead to cytoskeletal remodeling, podocyte injury, and proteinuria.[5][6] AC1903 is believed to exert its protective effects by blocking this TRPC5-mediated calcium influx.[7][8]

Potency and Efficacy

The half-maximal inhibitory concentration (IC₅₀) of AC1903 for TRPC5 has been reported in several studies, with values ranging from 4.06 μ M to 18 μ M, depending on the experimental conditions and assay methodology.

Compound	Target	Assay Type	Reported IC ₅₀	Reference
AC1903	TRPC5	Cell-free	4.06 μ M	[9]
TRPC5	Patch-clamp (riluzole-activated)	14.7 μ M	[4]	
TRPC5:C5	Calcium imaging (Englerin A-activated)	18 μ M	[10]	
TRPC5:C5	Calcium imaging (S1P-activated)	3.5 μ M	[10]	
TRPC5-C1	Calcium imaging (Englerin A-activated)	4.7 μ M	[10]	

Selectivity Profile

The selectivity of AC1903 is a subject of some debate in the scientific literature. Some studies have reported it to be a selective inhibitor of TRPC5, with little to no effect on TRPC4 and TRPC6 channels at similar concentrations.[\[4\]](#) However, other research suggests that AC1903 is a non-selective TRPC channel inhibitor, with activity against TRPC3, TRPC4, TRPC6, and even TRPV4.[\[10\]](#) This discrepancy may be due to differences in experimental protocols, such as the method of channel activation and the duration of inhibitor pre-incubation.[\[10\]](#)


Researchers should be mindful of these conflicting reports when interpreting data generated using AC1903.

Target Channel	Reported Activity of AC1903	Reference
TRPC4	Weak inhibition (IC50 >100 μ M) or no effect	[4]
TRPC4:C4	Inhibition (IC50 3.0 μ M, Englerin A-activated)	[10]
TRPC6	No effect	[4]
TRPC3:C3	Inhibition	[10]
TRPV4	Inhibition	[10]

Signaling Pathway and Experimental Workflow

TRPC5 Signaling in Podocytes

The following diagram illustrates the proposed signaling pathway involving TRPC5 in kidney podocytes, which is a key target for inhibitors like AC1903 in the context of proteinuric kidney diseases.




[Click to download full resolution via product page](#)

Caption: TRPC5 signaling cascade in podocytes and the inhibitory action of AC1903.

Experimental Workflow for Evaluating TRPC5 Inhibitors

The following diagram outlines a typical experimental workflow for characterizing a novel TRPC5 inhibitor.



[Click to download full resolution via product page](#)

Caption: A generalized workflow for the preclinical evaluation of a TRPC5 inhibitor.

Experimental Protocols

Patch-Clamp Electrophysiology for TRPC5 Inhibition

This protocol is a generalized method for assessing the direct inhibitory effect of a compound on TRPC5 channels expressed in a heterologous system.

Objective: To measure the effect of AC1903 on TRPC5 whole-cell currents.

Materials:

- HEK-293 cells stably or transiently expressing human TRPC5.
- Patch-clamp rig with amplifier and data acquisition system.
- Borosilicate glass capillaries for pipette fabrication.
- External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose (pH 7.4 with NaOH).
- Internal solution (in mM): 140 CsCl, 10 HEPES, 10 BAPTA, 4 Mg-ATP (pH 7.2 with CsOH).
- TRPC5 agonist (e.g., 10 μ M riluzole or 30 nM (-)-englerin A).
- AC1903 stock solution in DMSO.

Procedure:

- Culture HEK-293 cells expressing TRPC5 on glass coverslips.
- Transfer a coverslip to the recording chamber on the microscope stage and perfuse with external solution.
- Fabricate patch pipettes with a resistance of 3-5 M Ω when filled with internal solution.
- Establish a whole-cell patch-clamp configuration on a TRPC5-expressing cell.
- Hold the cell at a holding potential of -60 mV. Apply voltage ramps (e.g., from -100 mV to +100 mV over 200 ms) to elicit baseline currents.

- Activate TRPC5 channels by perfusing the cell with an agonist-containing external solution.
- Once a stable current is established, co-apply AC1903 at various concentrations with the agonist.
- Record the inhibition of the TRPC5 current at each concentration of AC1903.
- Wash out the compound to assess the reversibility of inhibition.
- Analyze the data by measuring the current amplitude at a specific voltage (e.g., +80 mV) and plot the percentage of inhibition against the log of the AC1903 concentration to determine the IC50 value.

Calcium Imaging for TRPC5 Inhibition

This protocol describes a common method for screening and characterizing TRPC5 inhibitors based on their ability to block agonist-induced calcium influx.

Objective: To determine the IC50 of AC1903 for TRPC5-mediated calcium entry.

Materials:

- HEK-293 cells stably expressing human TRPC5.
- 96-well black-walled, clear-bottom plates.
- Fluo-4 AM or Fura-2 AM calcium indicator dye.
- Pluronic F-127.
- Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.
- TRPC5 agonist (e.g., 30 nM (-)-englerin A or 10 μ M sphingosine-1-phosphate).
- AC1903 stock solution in DMSO.
- Fluorescence plate reader with automated liquid handling.

Procedure:

- Seed HEK-293-hTRPC5 cells in a 96-well plate and grow to confluence.
- Prepare a loading buffer containing Fluo-4 AM (e.g., 2 μ M) and Pluronic F-127 (e.g., 0.02%) in HBSS.
- Remove the culture medium and incubate the cells with the loading buffer for 30-60 minutes at 37°C.
- Wash the cells with HBSS to remove excess dye.
- Prepare serial dilutions of AC1903 in HBSS.
- Pre-incubate the cells with the different concentrations of AC1903 or vehicle (DMSO) for a defined period (e.g., 30 minutes).[\[10\]](#)
- Place the plate in the fluorescence plate reader and record baseline fluorescence.
- Add the TRPC5 agonist to all wells and immediately begin recording the change in fluorescence intensity over time.
- Analyze the data by calculating the peak fluorescence response or the area under the curve for each well.
- Normalize the data to the vehicle control and plot the percentage of inhibition against the log of the AC1903 concentration to calculate the IC50 value.

Conclusion

AC1903 is a valuable tool compound for studying the physiological and pathological roles of TRPC5. However, researchers should be aware of the conflicting reports regarding its selectivity and choose experimental conditions and concentrations carefully. The provided protocols and diagrams offer a framework for the effective use and characterization of AC1903 and other potential TRPC5 inhibitors. The lack of publicly available data on "**Trpc5-IN-4**" prevents a direct comparison at this time. As new research emerges, a more direct comparative analysis may become possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Structural basis for human TRPC5 channel inhibition by two distinct inhibitors | eLife [elifesciences.org]
- 2. What are TRPC5 inhibitors and how do they work? [synapse.patsnap.com]
- 3. Structural basis for human TRPC5 channel inhibition by two distinct inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. medchemexpress.com [medchemexpress.com]
- 5. Discovery of a Potent and Selective TRPC5 Inhibitor, Efficacious in a Focal Segmental Glomerulosclerosis Model - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 6. pubs.acs.org [pubs.acs.org]
- 7. researchgate.net [researchgate.net]
- 8. TRPC5 Channel Inhibition Protects Podocytes in Puromycin-Aminonucleoside Induced Nephrosis Models - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 9. Structure–Function Relationship and Physiological Roles of Transient Receptor Potential Canonical (TRPC) 4 and 5 Channels - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 10. Nonselective TRPC channel inhibition and suppression of aminoglycoside-induced premature termination codon readthrough by the small molecule AC1903 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- To cite this document: BenchChem. [A Comparative Guide to TRPC5 Inhibition: A Detailed Analysis of AC1903]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12407292/docs#a-comparative-guide-to-trpc5-inhibition-a-detailed-analysis-of-ac1903>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)